Cas no 1806367-60-1 (2,3-Dichloro-5-nitrobenzylamine)

• Product Name: 2,3-Dichloro-5-nitrobenzylamine
• CAS No: 1806367-60-1
• MF: C₇H₆Cl₂N₂O₂
• MW: 221.040739536285
• CID: 4989704
• Update Time: 2025-07-08

2,3-Dichloro-5-nitrobenzylamine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-5-nitrobenzylamine

• Inchi： 1S/C7H6Cl2N2O2/c8-6-2-5(11(12)13)1-4(3-10)7(6)9/h1-2H,3,10H2
• InChI Key： DWRXESWUXJMAHK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=C1CN)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8

Additional information on 2,3-Dichloro-5-nitrobenzylamine

Recent Advances in the Study of 2,3-Dichloro-5-nitrobenzylamine (CAS: 1806367-60-1) in Chemical Biology and Pharmaceutical Research

2,3-Dichloro-5-nitrobenzylamine (CAS: 1806367-60-1) is a chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its nitro and chloro functional groups, has shown potential as a building block in the synthesis of more complex molecules with biological activity. Recent studies have explored its utility in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

One of the key areas of interest is the role of 2,3-Dichloro-5-nitrobenzylamine in the synthesis of small-molecule inhibitors. Researchers have utilized this compound as an intermediate in the preparation of molecules that interact with specific enzymes or receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of inhibitors targeting protein kinases, which are critical in cancer signaling pathways. The study highlighted the compound's versatility and efficiency in multi-step synthetic routes.

Another significant application of 2,3-Dichloro-5-nitrobenzylamine is in the field of antimicrobial research. A recent preprint on bioRxiv reported its incorporation into novel antimicrobial agents designed to combat drug-resistant bacterial strains. The study found that derivatives of this compound exhibited promising activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis.

In addition to its pharmacological applications, 2,3-Dichloro-5-nitrobenzylamine has also been investigated for its potential in chemical biology tools. A 2024 paper in ACS Chemical Biology described its use in the development of fluorescent probes for imaging cellular processes. The nitro group in the compound was modified to serve as a quenching moiety, enabling the design of turn-on probes for detecting enzymatic activity in live cells.

Despite these promising developments, challenges remain in the optimization of 2,3-Dichloro-5-nitrobenzylamine-based compounds. Issues such as solubility, bioavailability, and off-target effects need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on structural modifications to improve these properties while retaining the compound's biological activity.

In conclusion, 2,3-Dichloro-5-nitrobenzylamine (CAS: 1806367-60-1) represents a valuable scaffold in chemical biology and drug discovery. Its applications span from kinase inhibitors to antimicrobial agents and chemical probes, showcasing its versatility. Future research will likely explore its potential in other therapeutic areas and further refine its derivatives for clinical applications.